molecular formula C11H10N2S B8459684 5-Thiazol-2-yl-2,3-dihydro-1H-isoindole

5-Thiazol-2-yl-2,3-dihydro-1H-isoindole

Cat. No. B8459684
M. Wt: 202.28 g/mol
InChI Key: MDJMFUNJQQYEBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Thiazol-2-yl-2,3-dihydro-1H-isoindole is a useful research compound. Its molecular formula is C11H10N2S and its molecular weight is 202.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Thiazol-2-yl-2,3-dihydro-1H-isoindole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Thiazol-2-yl-2,3-dihydro-1H-isoindole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10N2S

Molecular Weight

202.28 g/mol

IUPAC Name

2-(2,3-dihydro-1H-isoindol-5-yl)-1,3-thiazole

InChI

InChI=1S/C11H10N2S/c1-2-9-6-12-7-10(9)5-8(1)11-13-3-4-14-11/h1-5,12H,6-7H2

InChI Key

MDJMFUNJQQYEBF-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(CN1)C=C(C=C2)C3=NC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared in analogy to Example A3(e) from 5-Thiazol-2-yl-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester and using trifluoacetic acid instead of hydrochloride acid. Yellow gum. MS (m/e): 202.8 ([M+H]+, 100%)
Name
5-Thiazol-2-yl-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.